Cas no 65122-53-4 (1H-Pyrrolo[3,4-f]-2,1,3-benzoxadiazole(9CI))
65122-53-4 structure
Product Name:1H-Pyrrolo[3,4-f]-2,1,3-benzoxadiazole(9CI)
CAS No:65122-53-4
MF:C8H5N3O
MW:159.144800901413
CID:501379
PubChem ID:45121139
Update Time:2025-04-19
1H-Pyrrolo[3,4-f]-2,1,3-benzoxadiazole(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolo[3,4-f]-2,1,3-benzoxadiazole(9CI)
- 3H-pyrrolo[3,4-f][2,1,3]benzoxadiazole
- DTXSID50669141
- 65122-53-4
- 1H-[1,2,5]Oxadiazolo[3,4-f]isoindole
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- Inchi: 1S/C8H5N3O/c1-5-3-9-4-6(5)2-8-7(1)10-12-11-8/h1-4,10H
- InChI Key: FDYAIJBGZDKFKV-UHFFFAOYSA-N
- SMILES: O1N=C2C=C3C=NC=C3C=C2N1
Computed Properties
- Exact Mass: 159.04335
- Monoisotopic Mass: 159.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46A^2
- XLogP3: 1.1
Experimental Properties
- PSA: 45.98
1H-Pyrrolo[3,4-f]-2,1,3-benzoxadiazole(9CI) Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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